Cas no 144459-68-7 (2,2,2-trifluoro-1-(4-nitrophenyl)ethane-1,1-diol)

• Product Name: 2,2,2-trifluoro-1-(4-nitrophenyl)ethane-1,1-diol
• CAS No: 144459-68-7
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 1317615
• PubChem ID: 68987567
• Update Time: 2025-09-21

2,2,2-trifluoro-1-(4-nitrophenyl)ethane-1,1-diol Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethanediol, 2,2,2-trifluoro-1-(4-nitrophenyl)-
• 2,2,2-trifluoro-1-(4-nitrophenyl)ethane-1,1-diol
• SCHEMBL4286706
• 144459-68-7
• 1-(4-Nitrophenyl)-2,2,2-trifluoroethane-1,1-diol
• 2,2,2-trifluoro-1-(4-nitro-phenyl)-ethane-1,1-diol
• A904062

• Inchi： 1S/C8H6F3NO4/c9-8(10,11)7(13,14)5-1-3-6(4-2-5)12(15)16/h1-4,13-14H
• InChI Key： JFVHMGYMENBNDT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)[N+](=O)[O-])(O)O)(F)F

Computed Properties

• Exact Mass: 237.02488
• Monoisotopic Mass: 237.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6